Cas no 185913-98-8 (Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl-)

• Product Name: Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl-
• CAS No: 185913-98-8
• MF: C₃₈H₃₀Cl₂O₂P₂
• MW: 651.497129917145
• MDL: MFCD03426987
• CID: 114680
• PubChem ID: 57652661
• Update Time: 2025-10-29

Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl-
• (-)-(S)-3,7-dimethyl-6-octenal
• (-)-Citronellal
• (3S)-(-)-Citronellal
• (3S)-3,7-dimethyl-6-octenal
• (R)-Cl,MeO-BIPHEP
• (S)-(-)-5,5'-dichloro-6,6'-dimethoxy-2,2'-bis(diphenylphosphino)-1,1'-biphenyl
• (S)-(-)-Citronellal
• (S)-2,2'-bis(diphenylphosphanyl)-5,5'-dichloro-6,6'-dimethoxy-1,1'-biphenyl
• (S)-3,7-Dimethyl-6-octenal
• (S)-citronellal
• (S)-Cl,MeO-BIPHEP
• (S)-Cl,OMe-BIPHEP
• (S)-Cl-MeO-BIPHEP
• AC1L9E4N
• l-citronellal
• (R)-(-)-Cl-MeO-BIPHEP
• (R)-CL-MEO-BIPHEP
• min.(s)-cl-meo-biphep
• (5,5'-Dichloro-6,6'-dimethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)
• (+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5'-DICHLORO-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5'-DICHLORO-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (+)-5,5'-DICHLORO-2,2'-BIS(DIPHENYLPHOSPHINO)-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (-)-5,5'-DICHLORO-2,2'-BIS(DIPHENYLPHOSPHINO)-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (R)-(+)-5,5'-DICHLORO-6,6'-DIMETHOXY-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BIPHENYL
• (S)-(-)-Cl-MeO-BIPHEP
• [3',5-DICHLORO-6'-(DIPHENYLPHOSPHANYL)-2',6-DIMETHOXY-[1,1'-BIPHENYL]-2-YL]DIPHENYLPHOSPHANE
• MFCD03426987
• (-)-(5,5'-Dichloro-6,6'-dimethoxy-1,1'-biphenyl)-2,2'-diyl-bis(diphenylphosphine)
• (S)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• E76943
• 185913-98-8
• (S)-(-)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl, >=97.0% (H-NMR)
• J-011923
• CS-0087063
• SY068468
• [4-chloro-2-(3-chloro-6-diphenylphosphanyl-2-methoxyphenyl)-3-methoxyphenyl]-diphenylphosphane
• 185913-97-7
• SY073807
• SCHEMBL1414671
• (S )-(5,5 inverted exclamation mark -Dichloro-6,6 inverted exclamation mark -dimethoxy-[1,1 inverted exclamation mark -biphenyl]-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• (R)-MeO-Cl-BIPHEP
• CS-0086659
• 5,5'-Dichloro-6,6'-dimethoxy-2,2'-bis(diphenylphosphino)-1,1'-biphenyl
• GCBRCSSVOVNEIX-UHFFFAOYSA-N
• (R)-(5,5 inverted exclamation mark -Dichloro-6,6 inverted exclamation mark -dimethoxy-[1,1 inverted exclamation mark -biphenyl]-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• (R)-(+)-5,5/'-DICHLORO-6,6/'-DIMETHOXY-2,2/'-BIS(DIPHENYLPHOSPHINO)-1,1/'-BIPHENYL
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl, >=95.0% (H-NMR)
• J-011924
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)- 6,6'-dimethoxy-1,1'-biphenyl
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (R)-(5,5'-Dichloro-6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphine)
• (R)-(+)-5,5''-Dichloro-6,6''-dimethoxy-2,2''-bis(diphenylphosphino)-1,1''-biphenyl
• ((+)-2,2'-bis(diphenylphosphino)-5,5'-dichloro-6,6'-dimethoxy-1,1'-biphenyl)

• MDL： MFCD03426987
• Inchi： 1S/C38H30Cl2O2P2/c1-41-37-31(39)23-25-33(43(27-15-7-3-8-16-27)28-17-9-4-10-18-28)35(37)36-34(26-24-32(40)38(36)42-2)44(29-19-11-5-12-20-29)30-21-13-6-14-22-30/h3-26H,1-2H3
• InChI Key： GCBRCSSVOVNEIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1OC)C1=C(C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)Cl)OC)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 650.1098096g/mol
• Monoisotopic Mass: 650.1098096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 176-180 °C
• Solubility: Not available
• Optical Activity: [α]20/D −59.0±4°, c = 1% in chloroform

Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-23

Additional information on Phosphine,[(1S)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[diphenyl-

Phosphine, [(1S)-5,5'-Dichloro-6,6'-Dimethoxy[1,1'-Biphenyl]-2,2'-Diyl]Bis[Diphenyl]: A Comprehensive Overview

The compound with CAS No. 185913-98-8, commonly referred to as Phosphine, [(1S)-5,5'-Dichloro-6,6'-Dimethoxy[1,1'-Biphenyl]-2,2'-Diyl]Bis[Diphenyl], is a highly specialized organophosphorus compound. This molecule is characterized by its unique structure, which includes a biphenyl core substituted with chlorine and methoxy groups at specific positions. The diphenylphosphine moiety further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its potential applications in various fields, including materials science and catalysis.

The biphenyl structure of this compound plays a crucial role in determining its physical and chemical properties. The presence of chlorine and methoxy groups introduces electronic effects that influence the molecule's reactivity. Specifically, the chlorine substituents act as electron-withdrawing groups (EWGs), while the methoxy groups are electron-donating groups (EDGs). This combination creates a dynamic interplay of electronic effects that can be exploited in various chemical reactions. For instance, the molecule has been shown to exhibit interesting behavior in organocatalysis and transition metal-catalyzed reactions.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound with high stereoselectivity. Researchers have employed various strategies, including stereocontrolled coupling reactions and asymmetric synthesis, to produce the (1S) enantiomer. These methods not only ensure the high purity of the product but also pave the way for its application in chiral catalysis. The ability to control stereochemistry is particularly important in pharmaceutical applications where enantiomeric purity is critical.

In terms of applications, this compound has garnered significant attention in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, studies have demonstrated that the molecule can act as an effective electron transport layer in organic light-emitting diodes (OLEDs). The combination of its biphenyl core and phosphine functionality provides excellent charge transport properties, which are essential for high-performance electronic devices.

Another area where this compound has shown potential is in catalysis. The phosphine moiety serves as a coordinating ligand for transition metal catalysts, enabling efficient catalytic cycles in various reactions. Recent research has focused on its use in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Heck reaction. The molecule's ability to stabilize metal centers while maintaining high reactivity makes it an attractive ligand for these applications.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that it exhibits moderate biodegradation rates under aerobic conditions. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, Phosphine, [(1S)-5,5'-Dichloro-6,6'-Dimethoxy[1,1'-Biphenyl]-2,2'-Diyl]Bis[Diphenyl] (CAS No. 185913-98-8) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an intriguing subject for both fundamental research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses